3-Isonipecotylindole
Overview
Description
3-Isonipecotylindole is a chemical compound that belongs to the class of indole alkaloids. It is a derivative of the neurotransmitter serotonin and is known to possess various biological activities. The compound has gained significant interest in recent years due to its potential use in the field of medicinal chemistry.
Mechanism of Action
The exact mechanism of action of 3-Isonipecotylindole is not yet fully understood. However, it is believed to act through the modulation of various signaling pathways and the regulation of gene expression. The compound has been shown to interact with various receptors, including the serotonin and dopamine receptors, and to inhibit the activity of various enzymes, including cyclooxygenase-2.
Biochemical and Physiological Effects:
3-Isonipecotylindole has been found to possess various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and to induce apoptosis in tumor cells. The compound has also been found to possess anti-inflammatory properties and to reduce the production of pro-inflammatory cytokines. Additionally, it has been shown to modulate the activity of various neurotransmitters and to improve cognitive function.
Advantages and Limitations for Lab Experiments
The advantages of using 3-Isonipecotylindole in lab experiments include its potential therapeutic applications and its ability to modulate various signaling pathways. However, the compound has certain limitations, including its low solubility in water and its potential toxicity at high doses.
Future Directions
There are several future directions for research on 3-Isonipecotylindole. One potential area of research is the development of new synthesis methods for the compound. Another area of research is the investigation of its potential therapeutic applications, including its use in the treatment of cancer, inflammation, and neurodegenerative diseases. Additionally, further studies are needed to fully understand the mechanism of action of the compound and its effects on various signaling pathways.
Scientific Research Applications
3-Isonipecotylindole has been found to possess various biological activities, including antitumor, anti-inflammatory, and antiviral properties. It has also been shown to exhibit neuroprotective effects and to modulate the activity of various neurotransmitters. Due to its potential therapeutic applications, the compound has been the subject of extensive research in recent years.
properties
IUPAC Name |
1H-indol-3-yl(piperidin-4-yl)methanone |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16N2O/c17-14(10-5-7-15-8-6-10)12-9-16-13-4-2-1-3-11(12)13/h1-4,9-10,15-16H,5-8H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CKXVQPZQTVVCCB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCCC1C(=O)C2=CNC3=CC=CC=C32 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16N2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70200732 |
Source
|
| Record name | Ketone, 3-indolyl 4-piperidyl | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70200732 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
228.29 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Isonipecotylindole | |
CAS RN |
5275-02-5 |
Source
|
| Record name | Ketone, 3-indolyl 4-piperidyl | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0005275025 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Ketone, 3-indolyl 4-piperidyl | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70200732 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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